Cas no 2034470-42-1 (N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034470-42-1
• MF: C₁₅H₁₅N₃O₂S
• MW: 301.363501787186
• CID: 5376876
• Update Time: 2025-06-20

N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C15H15N3O2S/c19-15(18-12-2-1-6-16-9-12)11-3-4-14(17-8-11)20-13-5-7-21-10-13/h1-4,6,8-9,13H,5,7,10H2,(H,18,19)
• InChI Key： RRDBZTCMOUSXJS-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCSC2)=CC=C1C(NC1=CC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide

Introduction to N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034470-42-1)

N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique CAS number 2034470-42-1, represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. The structural framework of this molecule incorporates multiple functional groups, including pyridine rings and a thiolan-3-yloxy moiety, which contribute to its diverse chemical properties and potential biological activities.

The N-pyridin-3-yl substituent in the molecular structure is particularly noteworthy, as pyridine derivatives are well-documented for their role in various pharmacological applications. Pyridine-based compounds often exhibit significant interactions with biological targets, making them valuable scaffolds for drug discovery. The presence of the 6-(thiolan-3-yloxy) group further enhances the compound's complexity, introducing a thiol-containing ring that can participate in various biochemical interactions. This combination of structural features makes N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic purposes. The pyridine-thiolan core structure found in this compound has shown potential in modulating various biological pathways. For instance, studies have indicated that such molecules may interact with enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. The thiolan moiety, in particular, is known for its ability to form stable disulfide bonds, which are crucial in many biological processes. This property could be leveraged to develop compounds with enhanced stability and bioavailability.

The pharmaceutical industry has been actively exploring new chemical entities to address unmet medical needs. N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide stands out as a compound with multiple potential therapeutic applications. Preliminary studies have suggested that it may exhibit properties relevant to the treatment of conditions such as chronic inflammation and neurodegenerative disorders. These findings are particularly exciting given the increasing prevalence of such diseases worldwide. The ability of this compound to interact with multiple biological targets makes it a versatile tool for drug development.

One of the most compelling aspects of N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide is its structural versatility. The presence of both pyridine and thiolan rings allows for diverse modifications, enabling chemists to fine-tune the compound's properties for specific applications. This flexibility is crucial in drug discovery, where subtle changes in molecular structure can significantly impact biological activity. Researchers have been employing advanced computational methods to predict the behavior of this compound in various biological systems. These simulations have provided valuable insights into its potential interactions and mechanisms of action.

The synthesis of N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide presents unique challenges due to its complex structure. However, recent advancements in synthetic chemistry have made it possible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in forming the key bonds within the molecule. These methods not only improve yield but also enhance the overall efficiency of the synthesis process. As a result, researchers can now access this compound more readily, facilitating further exploration of its biological properties.

From a medicinal chemistry perspective, N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide represents an excellent example of how structural complexity can lead to novel bioactivity. The combination of pyridine and thiolan moieties creates a scaffold that can interact with multiple targets simultaneously. This multitarget approach is increasingly recognized as a powerful strategy in drug development, as it can lead to more comprehensive therapeutic effects with fewer side effects. The compound's potential to modulate various biological pathways makes it a promising candidate for further investigation.

In conclusion, N-pyridin-3-yl-6-(thiolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034470-42-1) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and its ability to interact with multiple biological targets make it an exciting candidate for drug development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of novel therapeutic agents.